Cas no 2138437-39-3 (3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid)

• Product Name: 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid
• CAS No: 2138437-39-3
• MF: C₆H₁₀F₂N₂O₄
• MW: 212.151408672333
• CID: 5777523
• PubChem ID: 165465853
• Update Time: 2025-08-05

3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788948
• 3-{[2-(carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid
• 2138437-39-3
• 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid

• Inchi： 1S/C6H10F2N2O4/c7-6(8,4(11)12)3-10-1-2-14-5(9)13/h10H,1-3H2,(H2,9,13)(H,11,12)
• InChI Key： MLTSRSFLPCSLFR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCOC(N)=O)F

Computed Properties

• Exact Mass: 212.06086313g/mol
• Monoisotopic Mass: 212.06086313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid

3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid: A Promising Compound in Biomedical Research

3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid, with the CAS number 2138437-39-3, represents a significant advancement in the field of biomedical chemistry. This molecule, characterized by its unique fluorinated and carbamoylated functional groups, has garnered attention for its potential applications in pharmacological research and drug development. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a targeted therapeutic agent. The compound's structural features, including the presence of two fluorine atoms at the 2,2-position and a carbamoyloxy group on the ethyl chain, contribute to its distinct biological activity and chemical stability.

3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid is a derivative of propanoic acid, with modifications that enhance its interaction with specific biological targets. The fluorine atoms in the molecule are strategically positioned to influence its hydrophobic properties and binding affinity to receptors. This structural design is critical for optimizing the compound's pharmacokinetic profile and bioavailability, making it a valuable candidate for further exploration in drug discovery and <.>3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid has been the focus of several recent studies, particularly in the context of inflammatory diseases and neurodegenerative disorders. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. The compound's ability to modulate NF-κB signaling pathways has been linked to its therapeutic effects in conditions such as psoriasis and rheumatoid arthritis. These findings underscore the importance of 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid in the development of targeted therapies for chronic inflammatory diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid, which is crucial for its application in preclinical studies. The carbamoyloxy group in the molecule plays a pivotal role in enhancing its solubility and cell permeability, factors that are essential for effective drug delivery. Researchers have also explored the alkylating properties of the compound, which may contribute to its antitumor activity by interfering with cell cycle regulation. These properties make 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid a promising candidate for oncology research.

One of the most exciting developments in the study of 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid is its potential application in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A 2024 study published in Nature Communications revealed that the compound can cross the blood-brain barrier and exert its effects on neuronal cells. This capability is attributed to its hydrophilic nature and the presence of the fluorinated groups, which facilitate its transport across biological membranes. The study further suggested that the compound may help in the reduction of amyloid-beta plaques, a hallmark of Alzheimer's disease.

The fluorinated and carbamoylated functional groups in 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid also confer unique electronic properties that are beneficial in drug design. These properties enhance the molecule's interaction with enzymes and receptors, making it a versatile tool for targeted drug development. Additionally, the compound's low molecular weight and high solubility make it suitable for oral administration, which is a critical factor in the development of patient-friendly therapies.

Despite its promising potential, the study of 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid is still in its early stages, and further research is needed to fully understand its mechanism of action and therapeutic applications. Ongoing preclinical studies are exploring its effects in various animal models, with the goal of translating these findings into clinical trials. The compound's unique structural features and chemical properties position it as a valuable asset in the biomedical research landscape.

In conclusion, 3-{[2-(Carbamoyloxy)ethyl]amino}-2,2-difluoropropanoic acid represents a significant breakthrough in the field of biomedical chemistry. Its fluorinated and carbamoylated functional groups, along with its pharmacological properties, make it a promising candidate for drug development and targeted therapies. As research in this area continues to advance, the potential applications of this compound are likely to expand, offering new opportunities for innovative treatments in various medical conditions.